Cas no 42935-24-0 (p-Aminophenyl b-D-Cellobioside)

Technical Introduction: p-Aminophenyl β-D-Cellobioside p-Aminophenyl β-D-Cellobioside is a synthetic glycoside derivative consisting of a cellobiose moiety linked to a p-aminophenyl group via a β-glycosidic bond. This compound serves as a chromogenic substrate for detecting and assaying β-glucosidase and cellulase enzyme activity, enabling precise quantification in biochemical and enzymatic studies. Its cleavable β-D-cellobioside bond releases p-aminophenol upon enzymatic hydrolysis, which can be measured spectrophotometrically for high sensitivity. The aromatic amine group also facilitates potential conjugation or derivatization for specialized applications. With consistent purity and stability, it is a reliable tool for research in enzymology, carbohydrate chemistry, and biomass degradation studies.

p-Aminophenyl b-D-Cellobioside structure

42935-24-0 structure

Product Name:p-Aminophenyl b-D-Cellobioside

CAS No:42935-24-0

MF:C₁₈H₂₇NO₁₁

MW:433.407086610794

CID:325296

PubChem ID:71307135

Update Time:2025-06-07

p-Aminophenyl b-D-Cellobioside Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside, 4-aminophenyl4-O-b-D-glucopyranosyl-
- p-Aminophenyl β-D-Cellobioside
- P-AMINOPHENYL B-D-CELLOBIOSIDE
- (2S,4S,5S)-2-[(3S,4R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- p-Aminophenyl beta-D-Cellobioside
- P-AMINOPHENYL-BETA-D-CELLOBIOSIDE
- p-Aminophenyl beta -D-Cellobioside
- W-202745
- 4-Aminophenyl beta-D-cellobioside
- p-Aminophenyl
- p-Aminophenyl ?-D-Cellobioside
- A-D-Cellobioside
- 42935-24-0
- 4-Aminophenyl b-D-cellobioside
- (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- p-Aminophenyl b-D-Cellobioside
- Inchi： 1S/C18H27NO11/c19-7-1-3-8(4-2-7)27-17-15(26)13(24)16(10(6-21)29-17)30-18-14(25)12(23)11(22)9(5-20)28-18/h1-4,9-18,20-26H,5-6,19H2/t9-,10-,11-,12+,13-,14-,15-,16-,17-,18+/m1/s1
- InChI Key： OCHWUNNDLIWPAO-KFRZSCGFSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 433.15800
Monoisotopic Mass: 433.158
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _3.2
Topological Polar Surface Area: 205A^2

Experimental Properties

Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 133-138°C
Solubility: Slightly soluble (12 g/l) (25 º C),
PSA: 204.55000
LogP: -3.14710

p-Aminophenyl b-D-Cellobioside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A622590-25mg	p-Aminophenyl b-D-Cellobioside	42935-24-0		25mg	$ 98.00	2023-04-19
TRC	A622590-50mg	p-Aminophenyl b-D-Cellobioside	42935-24-0		50mg	$ 127.00	2023-04-19
TRC	A622590-100mg	p-Aminophenyl b-D-Cellobioside	42935-24-0		100mg	$ 230.00	2023-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1606809-50mg	(2S,3R,4S,5S,6R)-2-(((2R,3S,4R,5R,6S)-6-(4-aminophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	42935-24-0	98%	50mg	￥1842.00	2024-05-14
Biosynth	EA05142-25 mg	4-Aminophenyl b-D-cellobioside	42935-24-0		25mg	$82.58	2023-01-05
Biosynth	EA05142-50 mg	4-Aminophenyl b-D-cellobioside	42935-24-0		50mg	$139.76	2023-01-05
Biosynth	EA05142-100 mg	4-Aminophenyl b-D-cellobioside	42935-24-0		100MG	$241.40	2023-01-05
Biosynth	EA05142-250 mg	4-Aminophenyl b-D-cellobioside	42935-24-0		250MG	$539.96	2023-01-05
Biosynth	EA05142-500 mg	4-Aminophenyl b-D-cellobioside	42935-24-0		500MG	$952.88	2023-01-05
SHENG KE LU SI SHENG WU JI SHU	sc-222106-50mg	p-Aminophenyl β-D-Cellobioside,	42935-24-0		50mg	￥2256.00	2023-09-05